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Compound of Interest

Compound Name: Diethylene glycol dinitrate

Cat. No.: B1584477 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with

Diethylene Glycol Dinitrate (DEGDN) compositions. The focus is on providing actionable

guidance to reduce the impact sensitivity of these energetic materials.

Troubleshooting Guides
This section addresses common issues encountered during experiments aimed at reducing the

impact sensitivity of DEGDN.

Issue 1: High Impact Sensitivity in a New DEGDN Formulation

Question: Our new DEGDN-based formulation is showing unacceptably high impact

sensitivity in initial drop weight tests. What are the immediate steps to troubleshoot this

issue?

Answer:

Verify Homogeneity: Ensure all components, especially phlegmatizers or binders, are

thoroughly and evenly dispersed throughout the DEGDN. Inadequate mixing can lead to

localized areas of pure, highly sensitive DEGDN. For liquid phlegmatizers, ensure

complete miscibility. For solid binders, ensure uniform wetting and dispersion.
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Review Phlegmatizer/Binder Concentration: An insufficient concentration of the

desensitizing agent is a common cause of high sensitivity. Cross-reference your

formulation with established literature values for similar compositions. Consider a stepwise

increase in the phlegmatizer/binder concentration and re-evaluate the impact sensitivity at

each step.

Check for Entrapped Air/Voids: For liquid or castable compositions, entrapped air bubbles

can act as hotspots under impact, significantly increasing sensitivity.[1] Use vacuum

mixing or other degassing techniques to remove any entrapped air.

Assess Chemical Compatibility: Ensure that all components in your formulation are

chemically compatible with DEGDN. Incompatibilities can lead to degradation of DEGDN,

forming more sensitive byproducts. Review the chemical properties of all additives and

consider differential scanning calorimetry (DSC) or other thermal analysis techniques to

screen for unwanted reactions.

Evaluate Solvent Retention: If a solvent was used during processing, ensure it has been

completely removed. Residual solvents can affect the physical properties of the binder and

the overall stability of the composition.

Issue 2: Inconsistent Impact Sensitivity Results

Question: We are observing significant variability in our impact sensitivity measurements for

the same DEGDN composition. What could be causing this inconsistency?

Answer:

Standardize Sample Preparation: Ensure that every sample for impact testing is prepared

in an identical manner. For solid samples, this includes consistent pressing force,

dimensions, and surface finish. For liquid samples, ensure a consistent volume and

application method to the anvil.

Control Environmental Conditions: Temperature and humidity can influence the sensitivity

of energetic materials. Conduct all tests in a temperature and humidity-controlled

environment.
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Inspect Drop Weight Test Apparatus: Regularly inspect the anvil and striker for any signs

of wear, pitting, or surface damage. A damaged surface can lead to inconsistent results.

Ensure the drop weight mechanism is functioning smoothly and providing a consistent

impact.

Review Data Analysis Method: Ensure you are using a consistent and statistically sound

method for analyzing your data, such as the Bruceton method, to determine the 50%

explosion height (H₅₀).

Check for Sample Aging: DEGDN compositions can change over time. Ensure that all

samples being compared are from the same batch and have a similar storage history.

Frequently Asked Questions (FAQs)
Q1: What are the most effective types of additives to reduce the impact sensitivity of DEGDN?

A1: The most common and effective additives for desensitizing DEGDN and other nitrate esters

are phlegmatizers and binders.

Phlegmatizers: These are typically inert substances that are intimately mixed with the

explosive. They work by absorbing and dissipating the energy of an impact, and by coating

the explosive crystals to reduce inter-crystalline friction. Common phlegmatizers include:

Waxes: Such as paraffin wax.

Oils: Such as mineral oil.

Inert Plasticizers: Such as Diethyl Phthalate (DEP).[2]

Binders: In plastic-bonded explosives (PBXs), a polymer binder is used to create a matrix

that encapsulates the explosive particles. This not only provides structural integrity but also

significantly reduces sensitivity by cushioning the explosive from impact and shock. Both

inert and energetic polymers can be used. Energetic binders can contribute to the overall

energy of the composition while still reducing sensitivity.

Q2: How does the choice of binder affect the impact sensitivity of a DEGDN composition?
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A2: The properties of the polymer binder play a crucial role in determining the impact sensitivity

of a PBX. Generally, binders with lower glass transition temperatures and higher flexibility are

more effective at desensitizing explosives. They are better able to absorb and dissipate

mechanical energy from an impact. The binder's ability to effectively coat and adhere to the

explosive particles is also critical. Poor adhesion can lead to voids at the binder-explosive

interface, which can act as hotspots.

Q3: Is there a trade-off between reducing impact sensitivity and maintaining the performance of

the DEGDN composition?

A3: Yes, there is often a trade-off. The addition of inert phlegmatizers or binders will dilute the

energetic material, which can lead to a decrease in the detonation velocity, pressure, and

overall energy output. The key is to find an optimal balance where the sensitivity is reduced to

an acceptable level for safe handling and use, while still meeting the required performance

characteristics. The use of energetic binders is one strategy to mitigate this trade-off.

Q4: Can processing methods influence the impact sensitivity of DEGDN compositions?

A4: Absolutely. The method used to mix and prepare the composition can have a significant

impact on its sensitivity.

Solvent-based processing: Can ensure intimate mixing of components, but residual solvent

can be detrimental.

Slurry coating: A common method for producing PBXs, where the explosive particles are

suspended in a solution of the binder. The quality of the coating is critical.

Melt-casting: For formulations with melt-castable binders, this method can produce dense,

void-free compositions. However, the thermal stability of all components at the casting

temperature must be considered. Regardless of the method, the goal is to achieve a

homogeneous, defect-free composition.

Q5: How does DEGDN's impact sensitivity compare to other common energetic plasticizers like

Nitroglycerin (NG) and Triethylene Glycol Dinitrate (TEGDN)?

A5: DEGDN is generally considered less sensitive than Nitroglycerin but more sensitive than

Triethylene Glycol Dinitrate.
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Nitroglycerin (NG): Is known for its high energy but also its extreme sensitivity to impact and

shock. Propellants with NG are more sensitive to impact than those with DEGDN.[3]

Diethylene Glycol Dinitrate (DEGDN): Offers a good balance of energy and improved

stability over NG.

Triethylene Glycol Dinitrate (TEGDN): Is significantly less sensitive to impact and shock than

both NG and DEGDN, making it a preferred choice for insensitive munitions (IM)

applications.[4]

Data Presentation
Table 1: Impact Sensitivity of DEGDN and Related Compositions
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Energetic
Material/Co
mposition

Drop
Weight

50%
Explosion
Height (H₅₀)

Impact
Energy (J)

Sensitivity
Class

Reference

DEGDN

(neat)
2 kg 160 cm 31.4 Sensitive [5]

Nitroglycerin

(NG)
-

Lower LIE

than DEGDN
-

Very

Sensitive
[3]

NG + 20%

Diethyl

Phthalate

(DEP)

2 kg 170 cm 33.3 Sensitive [2]

NG + 20%

SPB-255

Polymer

2 kg 170 cm 33.3 Sensitive [2]

NG + 10%

SPB-255

Polymer

2 kg 170 cm 33.3 Sensitive [2]

NG + 5%

SPB-255

Polymer

2 kg
Increased

sensitivity
< 33.3 Sensitive [2]

BTTN + 5%

SPB-255

Polymer

2 kg 170 cm 33.3 Sensitive [2]

TMETN + 5%

SPB-255

Polymer

2 kg 170 cm 33.3 Sensitive [2]

TEGDN -

>100 cm

(Bureau of

Mines)

- Insensitive [4]

Note: LIE = Limiting Impact Energy. H₅₀ values are dependent on the specific test apparatus

and conditions. This table is for comparative purposes.
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Experimental Protocols
Key Experiment: Drop Weight Impact Sensitivity Test (Based on BAM method)

This protocol outlines the general procedure for determining the impact sensitivity of liquid and

solid energetic materials.

1. Apparatus:

BAM (Bundesanstalt für Materialprüfung) Drop Hammer or similar calibrated instrument.

Steel anvils and strikers.

Drop weights (e.g., 2 kg).

Sample preparation tools (e.g., press for solid samples, pipette for liquid samples).

Safety shields and remote operation capabilities.

2. Sample Preparation:

Solid Samples: Press the material into pellets of a consistent size and density. A common

size is 4mm in diameter and 3mm thick.[6]

Liquid Samples (DEGDN): Using a pipette, place a single, consistent volume drop of the

liquid DEGDN composition onto the center of the anvil.

3. Test Procedure (Bruceton "Up-and-Down" Method):

Place the prepared sample on the anvil.

Set the drop weight to an initial height based on prior knowledge or an educated estimate.

Release the drop weight.

Observe for signs of a reaction (e.g., flash, smoke, sound, or decomposition). A "go"

(reaction) or "no-go" (no reaction) is recorded.

If a "go" is observed, decrease the drop height by a set increment for the next test.
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If a "no-go" is observed, increase the drop height by the same increment.

Continue this process for a predetermined number of trials (typically 20-50).

4. Data Analysis:

Use the series of "go" and "no-go" results to calculate the 50% explosion height (H₅₀) and

the standard deviation using the statistical methods outlined in the Bruceton method.
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Caption: Experimental workflow for reducing DEGDN impact sensitivity.
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Factors Increasing Impact Sensitivity
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Caption: Logical relationships in DEGDN impact sensitivity reduction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. uvu.edu [uvu.edu]

2. bibliotekanauki.pl [bibliotekanauki.pl]

3. ejournal.uin-suska.ac.id [ejournal.uin-suska.ac.id]

4. imemg.org [imemg.org]

5. copperheadchemical.com [copperheadchemical.com]

6. imemg.org [imemg.org]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b1584477?utm_src=pdf-body-img
https://www.benchchem.com/product/b1584477?utm_src=pdf-custom-synthesis
https://www.uvu.edu/es/docs/liquid_oxygen/publications/rspa.1947.0010.pdf
https://bibliotekanauki.pl/articles/358663.pdf
https://ejournal.uin-suska.ac.id/index.php/jti/article/download/24751/10613
https://imemg.org/wp-content/uploads/IMEMTS%202010/papers/Suuronen-10509_TEGDN%20Sensitivity%20Reducing%20Ingredient%20for%20Nitrocellulose%20Based%20Propellants_IMEMTS2010-Paper.pdf
https://www.copperheadchemical.com/pdfs/energetic/PIB_DEGDN_Jan_2019_FINAL.pdf
https://imemg.org/wp-content/uploads/IMEMTS%202010/papers/Wiehahn-10511_Less%20Sensitive+Green%20Propellant_IMEMTS2010-Paper.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584477?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Technical Support Center: Reducing the Impact
Sensitivity of DEGDN Compositions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584477#reducing-the-impact-sensitivity-of-degdn-
compositions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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